Cas no 90875-76-6 (2-Chloro-benzenebutanol)

2-Chloro-benzenebutanol structure
2-Chloro-benzenebutanol structure
Product Name:2-Chloro-benzenebutanol
CAS No:90875-76-6
MF:C10H13ClO
MW:184.662622213364
CID:2857865
PubChem ID:53835393
Update Time:2024-03-01

2-Chloro-benzenebutanol Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-benzenebutanol
    • 90875-76-6
    • CS-0459463
    • 4-(2-Chlorophenyl)-1-butanol
    • 4-(2-CHLOROPHENYL)BUTAN-1-OL
    • AKOS013837612
    • SCHEMBL1804680
    • Inchi: 1S/C10H13ClO/c11-10-7-2-1-5-9(10)6-3-4-8-12/h1-2,5,7,12H,3-4,6,8H2
    • InChI Key: GFHDQUWZAMEBHD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CCCCO

Computed Properties

  • Exact Mass: 184.0654927g/mol
  • Monoisotopic Mass: 184.0654927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.2Ų

2-Chloro-benzenebutanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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